Cas no 23582-63-0 (2-Benzyl(phenyl)aminoacetic acid)

• Product Name: 2-Benzyl(phenyl)aminoacetic acid
• CAS No: 23582-63-0
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 912705
• PubChem ID: 14966963
• Update Time: 2025-06-12

2-Benzyl(phenyl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-benzylanilino)acetic acid
• benzyl N-phenylglycine
• Benzylanilinoessigsaeure
• GLY005
• N-Benzyl-N-phenyl-glycin
• N-benzyl-N-phenylglycine
• Phenylbenzylaminoessigsaeure
• 2-Benzyl(phenyl)aminoacetic acid
• 2-(Benzyl(phenyl)amino)acetic acid
• Glycine, N-phenyl-N-(phenylmethyl)-
• DB-050146
• 23582-63-0
• 2-(Benzyl(phenyl)amino)aceticacid
• SB81242
• CS-0224329
• 2-[benzyl(phenyl)amino]acetic acid
• DTXSID50566207
• KUPDILJKKXVBLS-UHFFFAOYSA-N
• SCHEMBL5189401
• Z594193734
• Glycine,N-phenyl-N-(phenylmethyl)-
• G49362
• AKOS010057580
• EN300-118921

• Inchi： 1S/C15H15NO2/c17-15(18)12-16(14-9-5-2-6-10-14)11-13-7-3-1-4-8-13/h1-10H,11-12H2,(H,17,18)
• InChI Key： KUPDILJKKXVBLS-UHFFFAOYSA-N
• SMILES： OC(CN(C1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.11000
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 431.8±38.0 °C(Predicted)
• PSA: 40.54000
• LogP: 2.77780

Additional information on 2-Benzyl(phenyl)aminoacetic acid

2-Benzyl(phenyl)aminoacetic Acid: An Overview of a Versatile Compound (CAS No. 23582-63-0)

2-Benzyl(phenyl)aminoacetic acid, also known by its CAS number 23582-63-0, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This article aims to provide a comprehensive overview of 2-Benzyl(phenyl)aminoacetic acid, including its chemical structure, synthesis methods, biological activities, and recent advancements in its use in drug development.

Chemical Structure and Properties

2-Benzyl(phenyl)aminoacetic acid is a derivative of glycine, characterized by the presence of a benzyl and a phenyl group attached to the amino group. Its molecular formula is C₁₄H₁₅NO₂, and it has a molecular weight of 233.27 g/mol. The compound exhibits excellent solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays. The presence of the benzyl and phenyl groups imparts unique physical and chemical properties to the molecule, which can be exploited in the design of novel drugs and materials.

Synthesis Methods

The synthesis of 2-Benzyl(phenyl)aminoacetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of benzylamine with phenylglycine ester, followed by hydrolysis to obtain the desired product. Another approach involves the condensation of benzaldehyde with phenylglycine ester in the presence of a reducing agent such as sodium borohydride. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using biocatalysts or microwave-assisted reactions, which offer higher yields and reduced waste production.

Biological Activities

2-Benzyl(phenyl)aminoacetic acid has been studied for its potential biological activities, including its effects on various cellular processes. Research has shown that this compound can modulate the activity of certain enzymes and receptors, making it a promising candidate for drug development. For instance, studies have demonstrated that 2-Benzyl(phenyl)aminoacetic acid can inhibit the activity of specific kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, it has been reported to exhibit anti-inflammatory properties by downregulating the expression of pro-inflammatory cytokines.

Clinical Applications

The potential clinical applications of 2-Benzyl(phenyl)aminoacetic acid are diverse and promising. In oncology, this compound is being investigated for its ability to target specific signaling pathways involved in tumor growth and metastasis. Preclinical studies have shown promising results in inhibiting the growth of various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. Furthermore, its anti-inflammatory properties make it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent Research Developments

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 2-Benzyl(phenyl)aminoacetic acid. A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of derivatives of 2-Benzyl(phenyl)aminoacetic acid, which exhibited enhanced potency against cancer cells compared to the parent compound. Another study published in Bioorganic & Medicinal Chemistry Letters in 2020 explored the use of 2-Benzyl(phenyl)aminoacetic acid-based prodrugs for targeted drug delivery, demonstrating improved pharmacokinetics and reduced toxicity.

Safety Considerations

Safety is a critical aspect when considering the use of any chemical compound in pharmaceutical applications. While no significant toxicity has been reported for 2-Benzyl(phenyl)aminoacetic acid, it is essential to conduct thorough safety assessments before advancing to clinical trials. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses, with no adverse effects observed on major organs or systems. However, further research is needed to fully understand its long-term safety profile.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 2-Benzyl(phenyl)aminoacetic acid are exciting and promising. Ongoing research aims to optimize its structure for improved potency and selectivity, as well as to develop novel formulations for enhanced bioavailability and reduced side effects. The potential applications in oncology and inflammatory diseases make it an attractive target for drug development. As more studies are conducted and new derivatives are synthesized, it is likely that we will see significant advancements in the therapeutic use of this versatile compound.